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Compound of Interest

Compound Name: Cadmium carbonate

Cat. No.: B147896 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the thermal decomposition of cadmium
carbonate (CdCO₃) with other common metal carbonates, namely calcium carbonate (CaCO₃)

and zinc carbonate (ZnCO₃), supported by thermogravimetric analysis (TGA) data.

Understanding the thermal stability and decomposition pathways of these compounds is crucial

for various applications, including the synthesis of metal oxides and catalyst development.

Comparative Thermogravimetric Analysis Data
The thermal decomposition of metal carbonates involves the endothermic breakdown of the

carbonate into the corresponding metal oxide and carbon dioxide gas. The temperature at

which this decomposition occurs is a key indicator of the thermal stability of the compound. The

following table summarizes the key quantitative parameters from the TGA of cadmium
carbonate, calcium carbonate, and zinc carbonate.
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Parameter
Cadmium
Carbonate (CdCO₃)

Calcium Carbonate
(CaCO₃)

Zinc Carbonate
(ZnCO₃)

Decomposition

Temperature Range
320°C - 500°C 600°C - 850°C[1] 200°C - 350°C

Peak Decomposition

Temperature
~350°C - 400°C ~800°C ~300°C

Theoretical Weight

Loss (%)
~25.5% ~44.0%[1] ~35.1%

Observed Weight

Loss (%)
~26.3% ~44%[1]

~25% (for basic zinc

carbonate)[2]

Decomposition

Product

Cadmium Oxide

(CdO)

Calcium Oxide (CaO)

[1]
Zinc Oxide (ZnO)[2]

Note: Decomposition temperatures can vary depending on experimental conditions such as

heating rate and atmosphere.

Cadmium carbonate is observed to be less thermally stable than calcium carbonate but more

stable than zinc carbonate. The decomposition of cadmium carbonate typically commences at

around 320°C and is complete by 500°C. In contrast, calcium carbonate requires significantly

higher temperatures, with decomposition starting at approximately 600°C.[1] Zinc carbonate,

on the other hand, is the least thermally stable of the three, with decomposition often starting

around 200°C.

Experimental Workflow and Decomposition Pathway
The following diagrams illustrate the typical experimental workflow for thermogravimetric

analysis and the decomposition pathway of cadmium carbonate.
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Sample Preparation

TGA Analysis

Data Interpretation

Weigh 5-10 mg of Sample

Load Sample into TGA Crucible

Place Crucible in TGA Instrument

Purge with Inert Gas (e.g., N2)

Heat at a Controlled Rate (e.g., 10°C/min)

Record Mass Change vs. Temperature

Plot TGA Curve (% Weight Loss vs. Temp)

Determine Decomposition Temperatures and Weight Loss
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Cadmium Carbonate (CdCO₃)
(Solid)

Heat (Δ)

Cadmium Oxide (CdO)
(Solid Residue)

Carbon Dioxide (CO₂)
(Gas)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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